107452-89-1

Ziconotide

In Stock

• CAS RN:
• 107452-89-1

• Formula:
• C102H172N36O32S7

• InChI:
• InChI=1S/C102H172N36O32S7/c1-50(2)34-63-91(161)127-62(26-33-171-5)90(160)129-64(35-53-22-24-54(143)25-23-53)92(162)130-65(36-78(148)149)93(163)135-72-48-175-173-45-69(80(108)150)133-86(156)58(18-8-12-29-105)121-76(146)39-117-85(155)66(41-139)131-88(158)61(21-15-32-114-102(111)112)126-96(166)70-46-176-177-47-71(97(167)132-68(43-141)95(165)125-60(87(157)128-63)20-14-31-113-101(109)110)134-89(159)59(19-9-13-30-106)123-81(151)51(3)119-74(144)37-115-83(153)56(16-6-10-27-103)120-75(145)38-116-84(154)57(17-7-11-28-104)124-82(152)55(107)44-172-174-49-73(137-98(72)168)99(169)138-79(52(4)142)100(170)118-40-77(147)122-67(42-140)94(164)136-70/h22-25,50-52,55-73,79,139-143H,6-21,26-49,103-107H2,1-5H3,(H2,108,150)(H,115,153)(H,116,154)(H,117,155)(H,118,170)(H,119,144)(H,120,145)(H,121,146)(H,122,147)(H,123,151)(H,124,152)(H,125,165)(H,126,166)(H,127,161)(H,128,157)(H,129,160)(H,130,162)(H,131,158)(H,132,167)(H,133,156)(H,134,159)(H,135,163)(H,136,164)(H,137,168)(H,138,169)(H,148,149)(H4,109,110,113)(H4,111,112,114)/t51-,52+,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,79-/m0/s1

• InChIKey:
• BPKIMPVREBSLAJ-UHFFFAOYSA-N

• It is a N-type Ca2+ channel blocker. 25-amino acid peptide with 3 disulfide bridges , synthetic, originally from Conus magus molluscan venom.
  ω-CgTx MVIIvA blocks Cav2.2/CACNA1B calcium channels (IC50=180 nM). When injected in mammals, it induces adverse effects, such as tremor, diminution of spontaneous locomotor activity and bad coordinated locomotion.,ω-Conotoxin MVIIvA (from Conus magus) and ω-Conotoxin GVI A (from Conus geographus) are both neuronal Cav2  channel blockers and appear to compete for the same sites in mammalian brain, but they seem to present some differences in their receptor binding characteristics;  in particular the high affinity binding of MVII A has narrower specificity in amphibian brain.
  Ziconotide is a synthetic, nonopiod, twenty-five amino acid polybasic peptide analogue of an omega-conotoxin derived from ...